Cas no 2228816-63-3 ((4-chloro-2-methoxyphenyl)methanethiol)

• Product Name: (4-chloro-2-methoxyphenyl)methanethiol
• CAS No: 2228816-63-3
• MF: C₈H₉ClOS
• MW: 188.674460172653
• CID: 6264798
• PubChem ID: 154175860
• Update Time: 2025-05-23

(4-chloro-2-methoxyphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (4-chloro-2-methoxyphenyl)methanethiol
• EN300-1986142
• 2228816-63-3

• Inchi： 1S/C8H9ClOS/c1-10-8-4-7(9)3-2-6(8)5-11/h2-4,11H,5H2,1H3
• InChI Key： RWUYDHVUAWOIPZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CS)=C(C=1)OC

Computed Properties

• Exact Mass: 188.0062638g/mol
• Monoisotopic Mass: 188.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 10.2Ų

Additional information on (4-chloro-2-methoxyphenyl)methanethiol

Recent Advances in the Application of (4-chloro-2-methoxyphenyl)methanethiol (CAS: 2228816-63-3) in Chemical Biology and Pharmaceutical Research

The compound (4-chloro-2-methoxyphenyl)methanethiol (CAS: 2228816-63-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery, chemical synthesis, and biological probe development. This research briefing provides an overview of the latest findings and advancements related to this compound, highlighting its potential in various therapeutic areas and research applications.

Recent studies have demonstrated the utility of (4-chloro-2-methoxyphenyl)methanethiol as a key intermediate in the synthesis of novel small-molecule inhibitors targeting protein-protein interactions (PPIs). Its unique structural features, including the chloro and methoxy substituents, contribute to its ability to modulate biological targets with high specificity. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this thiol derivative into a series of potent kinase inhibitors, showing improved binding affinity and selectivity compared to previous analogs.

In the field of chemical biology, (4-chloro-2-methoxyphenyl)methanethiol has been employed as a versatile building block for the development of activity-based probes (ABPs). Researchers have utilized its reactive thiol group for selective labeling of cysteine residues in target proteins, enabling the study of enzyme activity and protein function in complex biological systems. A recent Nature Chemical Biology publication described its use in profiling the activity of deubiquitinating enzymes (DUBs) in cancer cell lines, providing new insights into disease mechanisms.

The compound's pharmacological potential has been further explored in recent preclinical studies. Investigations into its metabolic stability and pharmacokinetic properties have shown promising results, with improved oral bioavailability observed in animal models compared to structurally similar compounds. These findings, reported in the European Journal of Pharmaceutical Sciences, suggest its potential as a lead compound for further optimization in drug development programs.

From a synthetic chemistry perspective, novel methodologies have been developed for the efficient preparation and functionalization of (4-chloro-2-methoxyphenyl)methanethiol. A 2024 ACS Catalysis paper presented a mild, transition-metal-free protocol for its conversion to various sulfone derivatives, expanding the toolbox for medicinal chemists working with this scaffold. These advancements have significantly reduced the synthetic challenges associated with this compound class.

Ongoing research continues to uncover new applications for (4-chloro-2-methoxyphenyl)methanethiol across multiple therapeutic areas. Current clinical investigations are exploring its derivatives as potential treatments for inflammatory disorders and certain types of cancer, with preliminary results showing encouraging activity profiles. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and research tools in chemical biology and pharmaceutical sciences.